Flavylium

• IUPAC Name: 2-phenylchromenylium
• InChI: InChI=1S/C15H11O/c1-2-6-12(7-3-1)15-11-10-13-8-4-5-9-14(13)16-15/h1-11H/q+1
• InChI Key: NWKFECICNXDNOQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=[O+]C3=CC=CC=C3C=C2
• Molecular Formula: C15H11O+
• DSSTOX Substance ID: DTXSID60864302
• Molecular Weight: 207.25 g/mol
• CAS RN: 14051-53-7, 11029-12-2

Description

Flavylium compounds are versatile molecules that comprise anthocyanins, the ubiquitous colorants used by Nature to confer color to most flowers and fruits. They are a large family of polyphenols which include several classes based on their basic structure: flavanones, flavones, isoflavones, flavonols, flavanols, and anthocyanins.

Synthesis Analysis

Flavonoids, including flavylium, are secondary metabolites of plants that contain a benzo-γ-pyrone skeleton in their structure. They are produced by various synthesis pathways, namely the phenylpropanoid pathway, the shikimate pathway, and the flavonoid pathway. An easy one-step procedure for the synthesis of several flavylium salts containing alkyl side chains in their 3-, 4-, 5- or 6-positions has been studied.

Molecular Structure Analysis

The molecular structure of flavylium compounds is based on the flavilium ion or 2-phenylbenzopyrilium, and presents hydroxyl and methoxyl groups in different positions. The positive charge can move around the molecule.

Chemical Reactions Analysis

Flavylium compounds have the ability to switch between a variety of species (flavylium cations, neutral quinoidal bases, hemiketals and chalcones, and negatively charged phenolates) by means of external stimuli, such as pH, temperature, and light. Their chemical reaction networks, thermodynamics, and kinetics have been studied extensively.

Physical And Chemical Properties Analysis

Flavylium compounds have suitable routes to obtain their molecular structures. Their optical properties were analyzed in their ground and excited states using time-dependent density-functional theory (TDDFT) methodologies.

Scientific Research Applications

Colorants in Nature

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Color Paints

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Food Additives

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Solar Energy Conversion

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Optical Memories

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Photochromic Soft Materials

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Solid State Materials

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Sensitizers for Dye-Sensitized Solar Cells

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Mechanism of Action

The effectiveness of flavylium compounds in both chemoprevention and chemotherapy is associated with their targeting of multiple genes/pathways including nuclear receptors, the aryl hydrocarbon receptor (AhR), kinases, receptor tyrosine kinases, and G protein-coupled receptors.

Future Directions

Flavylium-inspired dyes are ideal platforms for constructing fluorescent probes because of their far-red to NIR emissions, high quantum yields, high molar extinction coefficients, and good water solubilities. Their synthetic and structural diversities also enable NIR-II probe development, which markedly advances the field of NIR-II in vivo imaging.

Q & A

• A: The interaction of flavylium cations with ds-DNA and ds-RNA is pH-dependent. At pH 5, the cationic form of the studied flavylium derivative exhibited significant binding affinity to both ds-DNA and ds-RNA. [] This interaction was not observed at pH 7, where the chalcone forms are dominant. [] The binding mode differs depending on the nucleic acid: intercalation into ds-DNA and groove aggregation within ds-RNA. []

• A: Various spectroscopic techniques are employed to characterize flavylium compounds, including UV-Vis absorption, fluorescence, and NMR spectroscopy. These techniques are particularly useful for analyzing the pH-dependent equilibrium between the different forms of flavylium compounds, such as the flavylium cation, quinoidal base, hemiketal, and cis- and trans-chalcone isomers. [, , , , , , , ] For instance, the flavylium cation typically exhibits a strong absorption band in the visible region, responsible for its color, while the other forms show different absorption and fluorescence characteristics. NMR spectroscopy, particularly 1H NMR, is instrumental in identifying and quantifying the different species present in solution at various pH values, providing insights into the equilibrium constants and kinetics of the interconversion processes. [, , , , , , ]

A: Incorporating flavylium compounds into Pluronic F-127 hydrogel matrices enhances their photochromic properties. [] These matrices transition from polymeric solutions to micelles to gels based on temperature and copolymer concentration. [] For instance, the photochromic behavior of 7,4'-dihydroxyflavylium and 7-(N,N-diethylamino)-4-hydroxyflavylium, which exhibit a low thermal cis-trans isomerization barrier in water, was significantly enhanced within these matrices. The Pluronic F-127 gel allows the 7-(N,N-diethylamino)-4-hydroxyflavylium system, which lacks photochemistry in water, to switch from yellow to red upon light exposure. [] The flavylium network's response within the gel can also be used to determine the critical micelle and gelation temperatures of Pluronic solutions. []

• A: Adsorption of flavylium cations onto fibrous clays like palygorskite (PAL) and sepiolite (SEP) leads to the formation of hybrid pigments with enhanced properties. [, , ] These clays possess channels and grooves that can accommodate the dye molecules. [, ] The resulting hybrid pigments exhibit improved color stability against pH changes, enhanced photochemical stability, and significantly increased thermal stability. [, , ] The fluorescence properties, including quantum yields, are also improved, and biexponential fluorescence decays suggest the presence of dye molecules in distinct adsorption sites, likely tunnels and grooves. [, ]

• A: Density functional theory (DFT) and time-dependent DFT (TD-DFT) calculations are valuable tools for investigating the structural and electronic properties of flavylium dyes intended for DSSC applications. [] Geometry optimization calculations revealed a planar structure for both flavylium cations and quinoidal bases, regardless of the specific dye. [] These calculations help to predict the HOMO and LUMO energies of the dyes, which are crucial for evaluating their photovoltaic performance. [] Additionally, TD-DFT calculations allow for the estimation of light-harvesting efficiencies, free energy changes of electron injection, and free energy changes of regeneration. [] Such computations facilitate the rational design of more efficient flavylium-based dyes for DSSC applications.

A: Substituents at the 3-position of the 3’,4’,7-trihydroxyflavylium core significantly influence the compound’s stability, thermodynamics, and kinetics. [] For instance, a methyl substituent at this position increases the mole fraction of hemiketal at equilibrium, reducing the trans-chalcone proportion and significantly accelerating the hydration rate. [] Conversely, a hydroxyl substituent at the 3-position leads to degradation processes, mirroring observations in anthocyanidins. [] Notably, introducing a chlorine atom at the 3-position dramatically increases the acidity of the flavylium cation, enabling the development of a photochromic system that operates by irradiating the corresponding trans-chalcone in 1 M HCl. [] These findings underscore the substantial impact of substituents on the properties and behavior of flavylium compounds.

A: The presence of a bridge connecting rings C and B in aminoflavylium compounds significantly influences their multistate system by destabilizing both the chalcone and hemiketal forms. [] This destabilization arises from the bridge's impact on the conformational flexibility and electronic properties of the molecule. In these bridged systems, the response to light stimuli, particularly the cis-trans isomerization of the chalcone forms, is observed only in the presence of CTAB micelles. [] This finding suggests that the micellar environment helps overcome the destabilization caused by the bridge, promoting photochromic behavior.

A: Glycosidation, particularly at the C7-OH position, significantly impacts the color properties of 3-deoxyanthocyanin analogs. [] This modification accelerates the hydration rate of the flavylium cation, leading to faster formation of the colorless hemiketal form. [] Simultaneously, glycosidation decelerates the cis-trans isomerization of the chalcone forms, shifting the pH dependence of the apparent isomerization rate constant from a bell-shaped curve to a sigmoid. [] This altered kinetics results in a broader pH range where the colored flavylium cation form is present, contributing to a more stable color.

• A: Electron-donating groups, like the dimethylamino substituent, at the 4'-position of the flavylium core significantly impact the stability and properties of flavylium cations. [] These groups increase electron density in the benzopyrylium moiety, leading to a bathochromic shift in the absorption spectra and influencing the compound's interaction with other molecules. [, , , ] The electron-donating effect can hinder protonation of the amino group and hydration of the flavylium cation, impacting the tautomerization and cis/trans isomerization reactions. []

A: Cyclodextrins, notably β-cyclodextrin, can significantly impact the stability and photochromic properties of flavylium compounds through host-guest interactions. [, ] For instance, β-cyclodextrin increases the hydration rate of the flavylium cation to its hemiketal form, while simultaneously decreasing the reverse dehydration rate. [] This interaction leads to an increased quantum yield for the formation of the colored flavylium cation from the trans-chalcone upon irradiation, thus enhancing the system's photochromic response. [] The interaction between β-cyclodextrin and flavylium compounds is heavily influenced by the specific substituents on the flavylium core, with the trans-chalcone form often exhibiting the strongest interaction. []

• A: Encapsulating flavylium compounds within water-permeable cross-linked polymer hydrogel matrices, like poly(2-hydroxyethyl methacrylate) (PHEMA), significantly enhances their sensing capabilities. [] The polymer matrix concentrates water from the surrounding atmosphere, influencing the flavylium compound's spectroscopic properties, which are highly sensitive to pH changes. [] This sensitivity allows for the detection of gases like ammonia and hydrogen chloride, as their presence alters the pH within the matrix. [] The fluorescence intensity of the flavylium cation, the dominant species in acidic media, is particularly sensitive to water content due to efficient excited-state proton transfer involving the excited flavylium cation and water molecules. [] This combination of properties makes these materials promising candidates for highly sensitive humidity sensors. []

• Materials Science: The unique photophysical and photochemical properties of flavylium compounds make them attractive candidates for developing advanced materials, such as photochromic systems, fluorescent probes, and dye-sensitized solar cells. [, , , , , , , , ]
• Biology and Biochemistry: Understanding the role of natural flavylium compounds, like anthocyanins, in plants requires insights from biochemistry and plant physiology. Their potential health benefits and applications as natural colorants have spurred research in food science and nutrition. [, , , , , ]